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Compound of Interest

Compound Name: 4-lodo-3-(trifluoromethyl)aniline

Cat. No.: B136652

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties, experimental protocols, and potential biological significance of 4-lodo-3-
(trifluoromethyl)aniline. This information is intended to support research and development
efforts in medicinal chemistry, materials science, and related disciplines.

Core Physicochemical Data

4-lodo-3-(trifluoromethyl)aniline is a substituted aniline derivative with the chemical formula
C7HsFsIN. As an isomer of 3-lodo-4-(trifluoromethyl)aniline, it shares the same molecular
weight.[1] Key quantitative data for this compound are summarized in the table below.
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Property Value Reference
Molecular Formula C7HsFsIN [1]
Molecular Weight 287.02 g/mol [1]

Not directly available; Isomer:
CAS Number [1]
1261622-18-7

Purity Typically 298% [1]
Topological Polar Surface Area

26.02 A2 [1]
(TPSA)
LogP 2.8922 [1]
Hydrogen Bond Acceptors 1 [1]
Hydrogen Bond Donors 1 [1]
Rotatable Bonds 0 [1]

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 4-lodo-3-
(trifluoromethyl)aniline are crucial for its application in research. The following sections
outline generalized procedures based on common organic chemistry techniques.

Synthesis of Trifluoromethylated Anilines

The introduction of a trifluoromethyl group to an aniline ring is a common strategy in the
development of pharmaceuticals and agrochemicals.[2] While a specific protocol for 4-lodo-3-
(trifluoromethyl)aniline is not readily available in the provided search results, a general
approach can be inferred. The synthesis of related compounds, such as 4-
(Trifluoromethyl)aniline, involves the reduction of the corresponding nitro compound.[3]

A plausible synthetic route for 4-lodo-3-(trifluoromethyl)aniline could involve a multi-step
process starting from a commercially available substituted benzene. The workflow for a
hypothetical synthesis is depicted below.
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Final Product
4-lodo-3-(trifluoromethyl)aniline

Starting Material Step 1 Diazotization Step 2 Sandmeyer Reaction Step 3 Purification Step 4 Characterization Step 5.
(e.g., 3-amino-2-iodobenzotrifluoride) (NaNO2, HCI) (K1) (e.g., Column Chromatography) (NMR, MS)
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Caption: Hypothetical synthetic workflow for 4-lodo-3-(trifluoromethyl)aniline.

Analytical Methods

Standard analytical techniques are employed to confirm the identity and purity of 4-lodo-3-
(trifluoromethyl)aniline.

o Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to elucidate
the chemical structure. For related trifluoromethyl anilines, characteristic shifts in the NMR
spectra are observed.

e Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation
pattern, confirming the molecular formula.

» High-Performance Liquid Chromatography (HPLC): Used to assess the purity of the
synthesized compound.

The general workflow for the analysis of a synthesized organic compound is illustrated below.
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Caption: General analytical workflow for compound characterization.

Potential Biological Significance and Applications

The incorporation of trifluoromethyl groups into organic molecules is a well-established strategy
in drug discovery to enhance metabolic stability and bioavailability.[4] While specific biological
activities for 4-lodo-3-(trifluoromethyl)aniline are not extensively documented, related
compounds have shown interesting pharmacological properties.

For instance, 2-iodo-4-trifluoromethylaniline (ITFMA) has demonstrated significant antibacterial
and antibiofilm properties against Vibrio species, which are common causes of foodborne
illnesses.[4] This suggests that halogenated trifluoromethyl anilines could be a promising class
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of compounds for the development of new antimicrobial agents. The potential mechanism of
action could involve the disruption of bacterial cell membranes.[4]

The logical relationship for exploring the potential of 4-lodo-3-(trifluoromethyl)aniline as an
antimicrobial agent is outlined in the following diagram.

Hypothesis:
4-lodo-3-(trifluoromethyl)aniline
possesses antimicrobial activity

i
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Caption: Drug discovery workflow for antimicrobial screening.

In conclusion, 4-lodo-3-(trifluoromethyl)aniline represents a chemical entity with potential for
further investigation in various scientific fields, particularly in the development of novel

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.mdpi.com/1422-0067/26/2/623
https://www.benchchem.com/product/b136652?utm_src=pdf-body
https://www.benchchem.com/product/b136652?utm_src=pdf-body-img
https://www.benchchem.com/product/b136652?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

therapeutic agents. Its structural similarity to compounds with known biological activity warrants
further exploration of its properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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